2-(2,4-difluorophenoxy)-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)acetamide

• IUPAC Name: 2-(2,4-difluorophenoxy)-N-[2-(6-oxopyridazin-1-yl)ethyl]acetamide
• InChI: InChI=1S/C14H13F2N3O3/c15-10-3-4-12(11(16)8-10)22-9-13(20)17-6-7-19-14(21)2-1-5-18-19/h1-5,8H,6-7,9H2,(H,17,20)
• InChI Key: TWRQVYQOUQDUCC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)N(N=C1)CCNC(=O)COC2=C(C=C(C=C2)F)F
• Molecular Formula: C14H13F2N3O3
• Molecular Weight: 309.27 g/mol

Description

2-(2,4-difluorophenoxy)-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)acetamide, also known as DFEA, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a member of the acetamide family and has been synthesized through various methods.

Scientific Research Applications

Antioxidant Activity and Chemical Synthesis

Research into related compounds has shown significant interest in antioxidant activities and chemical synthesis methodologies. For instance, studies on new coumarin derivatives, including compounds with complex structures, demonstrate their antioxidant potential through various radical methods, indicating a broader applicability of such chemical frameworks in developing antioxidant agents (Kadhum et al., 2011).

Anticancer Drug Synthesis and Molecular Docking Analysis

The synthesis and structural analysis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, exhibiting anticancer activity, highlight the importance of structural elucidation and in silico modeling for targeting specific receptors (Sharma et al., 2018). Such research underpins the role of chemical synthesis in developing therapeutics.

Coordination Complexes and Antioxidant Activity

Studies on novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives reveal the impact of hydrogen bonding on self-assembly processes and demonstrate significant antioxidant activities. These insights suggest potential applications in designing metal-organic frameworks and antioxidants (Chkirate et al., 2019).

Herbicidal Activities of Pyridazine Derivatives

Research on the synthesis and herbicidal activities of novel 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives provides a foundation for developing new agrochemicals. Some compounds were found to inhibit chlorophyll synthesis and demonstrated potent herbicidal activities, comparable to commercial herbicides (Xu et al., 2008).

Metabolic Activation and Biotransformation Studies

The metabolic activation and biotransformation of pyrazinone-containing thrombin inhibitors reveal complex metabolic pathways, including novel ring oxidation, rearrangement, and covalent binding to proteins. These findings are crucial for understanding the metabolic stability and safety of new drug candidates (Singh et al., 2003).